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Compound of Interest

Compound Name: Dimethyl trisulfide

Cat. No.: B1209414

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Dimethyl trisulfide (DMTS), a flammable liquid with a potent,
foul odor.[1] Adherence to these procedures is critical to mitigate risks, which include skin and
eye irritation, respiratory issues, and flammability.[2][3][4]

Key Physical and Chemical Properties

A thorough understanding of a substance's properties is the foundation of safe handling.
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Property

Value

CAS Number

3658-80-8[2][4][5][6]

Molecular Formula

C2H6S3[4]

Molecular Weight 126.26 g/mol [1][4]

Appearance Clear yellow to orange liquid[2][7]

Odor Strong, garlic- and onion-like[7]

Boiling Point 170°C (lit.)[1][2]

Melting Point -68°C (lit.)[2][6]

Flash Point 56°C (closed cup)[7]

Density 1.19 g/cm3[2]

Solubility Slightly soluble in water; soluble in ethanol and

organic solvents[7]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is essential to prevent exposure.
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PPE Category Specifications

Wear chemical impermeable gloves.[2] While
specific breakthrough times for Dimethyl
trisulfide are not readily available, selecting
gloves made from materials like Viton®, nitrile,

Hand Protection or neoprene is a conservative and
recommended approach based on their
resistance to a broad range of chemicals.
Always inspect gloves for any signs of

degradation before use.[2]

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)
Eye and Face Protection standards are mandatory.[2] A face shield

should be worn when there is a risk of

splashing.

Wear fire/flame resistant and impervious
clothing.[2] A lab coat is required, and additional

Skin and Body Protection protective clothing may be necessary depending
on the scale of the experiment.[7] Closed-toe

shoes are mandatory.

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[2]
[7] If exposure limits are exceeded or if irritation
) ) is experienced, a full-face respirator with
Respiratory Protection ] )
appropriate cartridges should be used.[2] For
related compounds like Dimethyl sulfide, an

organic vapor (OV) cartridge is recommended.

[8]

Experimental Protocol: Safe Handling of Dimethyl
Trisulfide

This step-by-step guide outlines the safe handling of Dimethyl trisulfide from acquisition to
disposal.
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. Pre-Experiment Planning and Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of Dimethyl trisulfide to be used and the potential for exposure.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a
current certification.

PPE Check: Assemble and inspect all necessary PPE before handling the chemical.

Emergency Equipment: Locate and ensure the accessibility of the nearest safety shower,
eyewash station, and fire extinguisher.

. Handling and Use:

Transportation: When moving Dimethyl trisulfide, use a secondary container to prevent
spills.

Dispensing: Handle in a well-ventilated place, such as a chemical fume hood.[2] Use non-
sparking tools to prevent ignition.[2] Ground/bond the container and receiving equipment to
prevent static discharge.[2]

Avoiding Contamination: Do not eat, drink, or smoke in the laboratory.[2] Wash hands
thoroughly after handling.[2]

. Storage:
Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.
Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[2][5]

. Spill Management:
Evacuation: In case of a spill, evacuate personnel from the immediate area.[2]

Ventilation: Ensure adequate ventilation.
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» Containment: Absorb the spill with an inert material such as sand or vermiculite.[7]

o Cleanup: Collect the absorbed material using spark-proof tools and place it in a suitable,
closed container for disposal.[2]

5. Disposal Plan:

o Waste Collection: Collect all Dimethyl trisulfide waste, including contaminated materials, in
a designated and properly labeled hazardous waste container.

o Regulatory Compliance: Dispose of the waste in accordance with all local, state, and federal
regulations.[9] Do not dispose of it down the drain.[2]

o Container Disposal: Empty containers may retain product residue and should be disposed of
as hazardous waste.

First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Move the victim to fresh air.[2] If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation
artificial respiration. Seek immediate medical

attention.[2]

Immediately remove all contaminated clothing.
_ [2] Wash the affected area with soap and plenty
Skin Contact ) S
of water.[2] Seek medical attention if irritation

persists.

Rinse cautiously with water for several minutes.

[2] Remove contact lenses if present and easy
Eye Contact ) o ) )

to do. Continue rinsing.[2] Seek immediate

medical attention.

) Do NOT induce vomiting.[7] Rinse mouth with
Ingestion _ _ _ _
water.[2] Seek immediate medical attention.[7]
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Safe Handling Workflow

The following diagram illustrates the logical progression of safely handling Dimethyl trisulfide.

Safe Handling Workflow for Dimethyl Trisulfide
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethyl trisulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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